![molecular formula C₃₂H₃₈D₃N₅O₅ B1147346 α-Ergocryptine-d3 CAS No. 1794783-50-8](/img/no-structure.png)
α-Ergocryptine-d3
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Description
α-Ergocryptine-d3 is a labelled analogue of Ergocryptine . It is an ergopeptine and one of the ergoline alkaloids . It is isolated from ergot or fermentation broth and it serves as a starting material for the production of bromocriptine .
Synthesis Analysis
The biosynthetic pathways to ergocryptine start with the prenylation of L-tryptophan in an SN1 fashion with dimethylallyl pyrophosphate (DMAPP). DMAPP is derived from mevalonic acid . The chemical epigenetic modifiers were screened to promote ergot alkaloid production of the Cp-1 strain. The histone deacetylase inhibitor suberoylanilide hydroxamic acid (SAHA) was found to significantly enhance the alkaloid productivity of the strain .Molecular Structure Analysis
Ergot alkaloids are indole derivatives produced by a wide range of fungi, being considered medically important because of their significant effect on the central nervous system of mammals, due to their structural similarity to neurotransmitters . They are nitrogen-containing natural products belonging to indole alkaloids .Chemical Reactions Analysis
Ergot alkaloids are secondary metabolites produced by a wide range of fungi of the families Clavicipitaceae (e.g., Claviceps) and Trichocomaceae (including Aspergillus and Penicillium), which parasitize the seed heads of living plants at the time of flowering .Physical And Chemical Properties Analysis
The molecular formula of this compound is C32H41N5O5 and its molar mass is 575.710 g·mol−1 .Mechanism of Action
Safety and Hazards
α-Ergocryptine-d3 is harmful if swallowed, in contact with skin, or if inhaled. It is suspected of damaging fertility or the unborn child . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment and ensure adequate ventilation .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for α-Ergocryptine-d3 involves the modification of ergot alkaloids to produce the deuterated compound. The starting material for this synthesis is ergocryptine, which is a naturally occurring ergot alkaloid. The synthesis route involves several steps, including hydrogenation, deprotection, and deuteration.", "Starting Materials": [ "Ergocryptine" ], "Reaction": [ "Step 1: Hydrogenation of Ergocryptine to produce dihydroergocryptine", "Step 2: Deprotection of dihydroergocryptine to produce dihydroergocryptine free base", "Step 3: Deuteration of dihydroergocryptine free base using deuterated reagents to produce α-Ergocryptine-d3" ] } | |
1794783-50-8 | |
Molecular Formula |
C₃₂H₃₈D₃N₅O₅ |
Molecular Weight |
578.72 |
synonyms |
(5’α)-12’-Hydroxy-2’-(1-methylethyl)-5’-(2-methylpropyl)ergotaman-3’,6’,18-trione-d3; _x000B_Ergocryptine-d3; Ergokryptine-d3; NSC 169479-d3; NSC 407319-d3; α-Ergocryptine-d3; α-Ergokryptine-d3; |
Origin of Product |
United States |
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